Cas no 1361790-05-7 (2-(Bromomethyl)-4-cyano-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Bromomethyl)-4-cyano-6-(trifluoromethoxy)pyridine
• CAS No: 1361790-05-7
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4911752
• Update Time: 2025-10-23

2-(Bromomethyl)-4-cyano-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-cyano-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF3N2O/c9-3-6-1-5(4-13)2-7(14-6)15-8(10,11)12/h1-2H,3H2
• InChI Key： GCVDDUKNMKVDNE-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 2-(Bromomethyl)-4-cyano-6-(trifluoromethoxy)pyridine

2-(Bromomethyl)-4-cyano-6-(trifluoromethoxy)pyridine: A Comprehensive Overview

2-(Bromomethyl)-4-cyano-6-(trifluoromethoxy)pyridine (CAS No. 1361790-05-7) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular structure, which incorporates a pyridine ring substituted with a bromomethyl group at position 2, a cyano group at position 4, and a trifluoromethoxy group at position 6. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound for various applications.

The synthesis of 2-(Bromomethyl)-4-cyano-6-(trifluoromethoxy)pyridine involves a series of carefully designed chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging techniques such as nucleophilic aromatic substitution and coupling reactions. The use of palladium catalysts in cross-coupling reactions has been particularly effective in achieving high yields and purity levels. Researchers have also explored the optimization of reaction conditions to minimize side reactions and improve the overall process efficiency.

One of the most notable applications of 2-(Bromomethyl)-4-cyano-6-(trifluoromethoxy)pyridine is in the field of agrochemicals. The compound has demonstrated potent activity as an insecticide and herbicide, making it a promising candidate for crop protection. Studies have shown that its trifluoromethoxy group plays a critical role in enhancing the compound's bioactivity, while the bromomethyl group contributes to its stability under environmental conditions. Recent research has focused on understanding the molecular mechanisms underlying its pesticidal activity, with particular emphasis on its interaction with target enzymes and receptors.

In addition to its pesticidal applications, 2-(Bromomethyl)-4-cyano-6-(trifluoromethoxy)pyridine has also shown potential in drug discovery efforts. The compound's cyano group and trifluoromethoxy group provide opportunities for further functionalization, enabling the creation of derivatives with diverse biological activities. For instance, researchers have explored its use as an intermediate in the synthesis of novel kinase inhibitors and anti-inflammatory agents. Computational studies have been instrumental in predicting the binding affinities of these derivatives to their target proteins, facilitating rational drug design.

The environmental impact of 2-(Bromomethyl)-4-cyano-6-(trifluoromethoxy)pyridine has also been a topic of interest. Studies have investigated its biodegradation pathways under various environmental conditions, with particular attention to its persistence in soil and water systems. Results indicate that the compound undergoes rapid degradation under aerobic conditions, reducing its potential for bioaccumulation. However, further research is needed to fully understand its long-term environmental fate and assess its safety for large-scale agricultural use.

From a materials science perspective, 2-(Bromomethyl)-4-cyano-6-(trifluoromethoxy)pyridine exhibits unique electronic properties that make it suitable for applications in organic electronics. Its ability to act as an electron-deficient aromatic system renders it a potential candidate for use in organic photovoltaic devices and light-emitting diodes (OLEDs). Recent studies have explored its integration into conjugated polymers, where it has demonstrated enhanced charge transport properties compared to conventional materials.

In conclusion, 2-(Bromomethyl)-4-cyano-6-(trifluoromethoxy)pyridine (CAS No. 1361790-05-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique molecular structure, combined with advancements in synthetic methodologies and computational modeling, positions it as a valuable tool for addressing contemporary challenges in agriculture, medicine, and materials science. Continued research into its properties and applications is expected to unlock further potential uses and contribute to sustainable development.